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Comparative Properties of Oxalyl Halides

The table below summarizes the key physical and thermodynamic properties of oxalyl chloride and oxalyl

fluoride for direct comparison.

Property Oxalyl Chloride (C₂Cl₂O₂) [1] [2] [3] Oxalyl Fluoride (C₂F₂O₂) [4]

Molecular Weight (g/mol) 126.92 94.02

Appearance Colorless liquid Information missing

Odor Pungent, phosgene-like Information missing

Melting Point -16 °C -12.42 °C (Triple Point)

Boiling Point 63-64 °C 26.55 °C

Density 1.4785 g/mL Information missing

ΔfH° (gas) -335.80 ± 6.30 kJ/mol Information missing

ΔfH° (liquid) -367.60 ± 4.70 kJ/mol Information missing
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Property Oxalyl Chloride (C₂Cl₂O₂) [1] [2] [3] Oxalyl Fluoride (C₂F₂O₂) [4]

ΔvapH° 32.00 ± 4.00 kJ/mol 28.255 kJ/mol (at 270.13 K)

ΔfusH° 12.53 kJ/mol (calculated) 13.407 kJ/mol (at 260.73 K)

IE (Ionization Energy) 10.91 - 11.33 eV 12.20 ± 0.02 eV

Chemical Reactivity & Key Applications

Oxalyl chloride and fluoride share a common core structure but exhibit different chemical behaviors.

Aspect Oxalyl Chloride [1] [3] Oxalyl Fluoride

Hydrolysis Reacts with water to form HCl, CO, and
CO₂ [1] [3].

Information missing; likely reacts to
form HF.

Reaction with
Alcohols

Forms esters [1] [3]. Information missing.

| Primary Applications | 1. Synthesis of acyl chlorides from carboxylic acids [1]. 2. Swern oxidation of

alcohols to aldehydes/ketones [1]. 3. Friedel-Crafts acylation to attach carboxylic acid groups to arenes [1].

4. Preparation of oxalate esters (e.g., for glow sticks) [1] [3]. | Information missing from search results. |

Experimental Protocol for Acyl Chloride Synthesis

The following methodology details a standard laboratory procedure using oxalyl chloride, which is prized for

generating volatile by-products and simplifying purification [1].

1. Reaction Setup

A dry round-bottom flask is equipped with a stir bar and placed under an inert atmosphere (e.g.,
nitrogen or argon).

The carboxylic acid (1.0 equivalent) is dissolved in an anhydrous solvent like dichloromethane or
benzene.
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A catalytic amount (e.g., 0.1 equivalents) of N,N-Dimethylformamide (DMF) is added [1].

2. Reaction Execution

Oxalyl chloride (1.1 equivalents) is added dropwise via an addition funnel at 0°C. The reaction can
be exothermic [5].

After addition, the reaction mixture is warmed to room temperature and stirred until gas evolution
ceases (typically 1-2 hours) [1].

The reaction progress can be monitored by thin-layer chromatography (TLC) or IR spectroscopy
(disappearance of the O-H and C=O stretches of the acid).

3. Work-up and Isolation

The volatile by-products (CO, CO₂, HCl) are removed under reduced pressure along with the excess
solvent [1].

The resulting crude acyl chloride is often pure enough for further reactions. If necessary, it can be
distilled for higher purity.

Safety Notes: The reaction must be conducted in a well-ventilated fume hood due to the toxicity and

lachrymatory nature of oxalyl chloride and the by-product carbon monoxide [1] [3]. DMF is a known

teratogen and should be handled with care.

Pathways for Oxalate Metabolism in Plants

While not directly related to oxalyl halides, research into oxalate metabolism is relevant to drug development

for conditions like kidney stones. The following diagram illustrates a key degradation pathway.
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Diagram: Oxalate Degradation via CoA Pathway. This pathway, identified in plants like Medicago

truncatula, involves key enzymes (AAE3, OXDE) that break down oxalate, playing a role in defense and

regulating crystal accumulation [6].

Key Insights for Professionals

Chloride vs. Fluoride Reactivity: Oxalyl chloride's well-documented reactivity makes it a versatile

tool for synthesizing acid chlorides and facilitating oxidations. The strong carbon-fluorine bond in
oxalyl fluoride likely makes it less reactive toward nucleophiles compared to the chloride.

Data Availability: The search results indicate a significant lack of public data on oxalyl fluoride's
chemical behavior and applications, and even less information on bromide or iodide analogues. This

gap may be an area for further investigation.
Metabolic Pathways: Understanding endogenous oxalate pathways is crucial for health-related

research. The AAE3 enzyme, for instance, is a potential target for modulating oxalate levels in
humans [6] [7].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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